3-methyl-N-(3,4,5-trimethoxyphenyl)-1,2-oxazole-5-carboxamide

• IUPAC Name: 3-methyl-N-(3,4,5-trimethoxyphenyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C14H16N2O5/c1-8-5-12(21-16-8)14(17)15-9-6-10(18-2)13(20-4)11(7-9)19-3/h5-7H,1-4H3,(H,15,17)
• InChI Key: PWOANRXNUAQUKE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C14H16N2O5
• Molecular Weight: 292.29 g/mol
• Solubility: >43.8 [ug/mL] (The mean of the results at pH 7.4)

Description

3-methyl-N-(3,4,5-trimethoxyphenyl)-1,2-oxazole-5-carboxamide is a synthetic organic compound with a complex molecular structure It is characterized by the presence of an oxazole ring, a carboxamide group, and a trimethoxyphenyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-methyl-N-(3,4,5-trimethoxyphenyl)-1,2-oxazole-5-carboxamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Trimethoxyphenyl Group: The trimethoxyphenyl group is introduced via electrophilic aromatic substitution reactions.

Formation of the Carboxamide Group: The carboxamide group is formed through the reaction of an amine with a carboxylic acid derivative, such as an acid chloride or an ester.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This often includes the use of advanced catalytic systems, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-methyl-N-(3,4,5-trimethoxyphenyl)-1,2-oxazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced derivatives, such as amines or alcohols.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols) are used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

3-methyl-N-(3,4,5-trimethoxyphenyl)-1,2-oxazole-5-carboxamide has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-methyl-N-(3,4,5-trimethoxyphenyl)-1,2-oxazole-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-methyl-N-(3,4,5-trimethoxyphenyl)benzenemethanamine
• 3-methyl-N-(3,4,5-trimethoxyphenyl)-1-piperidinecarbothioamide

Uniqueness

3-methyl-N-(3,4,5-trimethoxyphenyl)-1,2-oxazole-5-carboxamide is unique due to the presence of the oxazole ring, which imparts distinct chemical properties and reactivity. This sets it apart from other similar compounds, making it valuable for specific applications in research and industry.